Cas no 289039-28-7 (3-CHLORO-5-IODOBENZAMIDE)

• Product Name: 3-CHLORO-5-IODOBENZAMIDE
• CAS No: 289039-28-7
• MF: C₇H₅ClINO
• MW: 281.478173017502
• CID: 915271
• PubChem ID: 53425563
• Update Time: 2025-04-19

3-CHLORO-5-IODOBENZAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-IODOBENZAMIDE
• benzamide, 3-chloro-5-iodo-
• LogP
• A1-23485
• DTXSID20698908
• 289039-28-7

• Inchi： 1S/C7H5ClINO/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H2,10,11)
• InChI Key： NXXPITVTBXILBQ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C(N)=O)=C1)Cl

Computed Properties

• Exact Mass: 280.91000
• Monoisotopic Mass: 280.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.74380